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Compound of Interest

4-(Bromomethyl)-2-
Compound Name:
fluorobenzonitrile

Cat. No.: B1272964

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 4-
(Bromomethyl)-2-fluorobenzonitrile (CAS RN: 222978-03-2). Adherence to these procedures
is critical to ensure personnel safety and environmental compliance. This substance is harmful
if swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation.[1][2][3]

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably
within a chemical fume hood.[1] Always wear appropriate Personal Protective Equipment
(PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.[1]

Lab Coat: A standard laboratory coat is required.[1]

Respiratory Protection: If not working in a fume hood, a NIOSH/MSHA approved respirator is
necessary.[3]
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Il. Quantitative Data Summary

The following table summarizes key quantitative data for 4-(Bromomethyl)-2-
fluorobenzonitrile.

Property Value

Molecular Formula C8H5BrFN

Molecular Weight 214.03 g/mol

Melting Point 44-45°C

Boiling Point 275.6 £ 30.0 °C at 760 mmHg
Flash Point 120.5+24.6 °C

Density 1.6 +£0.1 g/cm3

Storage Temperature 2-8°C

(Data sourced from Chemsrc)[1]

lll. Step-by-Step Disposal Protocol

This protocol outlines the procedure for the disposal of small quantities of 4-(Bromomethyl)-2-
fluorobenzonitrile typically found in a research setting.

Materials Needed:

¢ Inert absorbent material (e.g., sand, vermiculite).
» Sealable, labeled waste container.

o Appropriate PPE (see section I).

Procedure:

e Containment:
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o For spills, mix the 4-(Bromomethyl)-2-fluorobenzonitrile with an inert absorbent material
such as sand or vermiculite to create a solid, manageable mixture.[1]

o For unused or waste product, it can be disposed of in its original container if it is securely
sealed.

o Packaging:

o Carefully transfer the contained material into a suitable, tightly closed container for
disposal.[1][4]

o Ensure the container is properly labeled with the chemical name and associated hazards.
» Waste Disposal:

o The final disposal of the packaged waste must be conducted through an approved waste
disposal plant.[5]

o It is imperative to follow all local, state, and federal regulations regarding chemical waste
disposal.[6] Do not allow the material to enter drains or water courses.[1]

IV. Experimental Workflow and Decision Making

The following diagram illustrates the logical workflow for the proper disposal of 4-
(Bromomethyl)-2-fluorobenzonitrile.
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Start: Disposal of
4-(Bromomethyl)-2-fluorobenzonitrile

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Type

Small Spill Unused Product/Residue

Mix with Inert Absorbent Place in Original or
(e.g., Sand, Vermiculite) Designated Waste Container

Securely Seal and Label
Waste Container

Dispose via Approved
Waste Disposal Facility

End of Procedure

Click to download full resolution via product page

Caption: Disposal workflow for 4-(Bromomethyl)-2-fluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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